Cas no 14631-20-0 (N4-Acetylcytosine)
N4-Acetylcytosine is a modified nucleoside derivative of cytosine, where an acetyl group is attached to the exocyclic nitrogen (N4) position. This structural modification enhances its stability and alters its biochemical properties, making it valuable in nucleic acid research and pharmaceutical applications. It serves as a key intermediate in the synthesis of nucleoside analogs and is used in studies exploring RNA and DNA modifications. The acetyl group improves resistance to enzymatic degradation, facilitating its utility in probing epigenetic mechanisms and nucleotide metabolism. Its well-defined chemical properties ensure reproducibility in experimental settings, supporting its role in advanced biochemical and medicinal chemistry research.
N4-Acetylcytosine structure
Product Name:N4-Acetylcytosine
CAS No:14631-20-0
MF:C6H7N3O2
MW:153.138680696487
MDL:MFCD00134466
CID:49879
Update Time:2025-07-07
N4-Acetylcytosine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Oxo-1,2-dihydropyrimidin-4-yl)acetamide
- N4-Acetylcytosine
- N-ACETYLCYTOSINE
- N-Actyl cytosine
- N-(2-oxo-1H-pyrimidin-6-yl)acetamide
- Neopentyl glycol
- Acetamide,N-(1,2-dihydro-2-oxo-4-pyrimidinyl)- (8CI,9CI)
- Cytosine, N-acetyl- (6CI)
- 2(1H)-Pyrimidinone, 4-(acetylamino)-
- 4-N-Acetylcytosine
- Acetamide,N-(2,3-dihydro-2-oxo-4-pyrimidinyl)-
- NSC 210403
- N-Acetocytosine
- N(sup 4)-acetylcytosine
- N4-Acetylcytosine 99%
- LABOTEST-BB LT00012625
- N(4)-Acetylcytosine,98%
- N4-Acetylcytosine≥ 99% (HPLC)
- Acetamide, N-(1,2-dihydro-2-oxo-4-pyrimidinyl)-
- 4-acetylamino-1,2-dihydro-2-pyrimidone
- N4 -acetylcytosine
- N-acetyl cytosine
- N4-Ac-cytosine;
- NSC210403
- n(4)-acetylcytosine
- PubChem14141
- KSC174Q5B
- IJCKBIINTQEGLY-UHFFFAOYSA-
-
- MDL： MFCD00134466
- Inchi： 1S/C6H7N3O2/c1-4(10)8-5-2-3-7-6(11)9-5/h2-3H,1H3,(H2,7,8,9,10,11)
- InChI Key： IJCKBIINTQEGLY-UHFFFAOYSA-N
- SMILES： O=C(C)NC1=CC=NC(N1)=O
- BRN： 138451
Computed Properties
- Exact Mass: 153.05400
- Monoisotopic Mass: 153.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 70.6
- Surface Charge: 0
- Tautomer Count: 15
Experimental Properties
- Color/Form: Not determined
- Density: 1.4100
- Melting Point: 325°C(lit.)
- Refractive Index: 1.625
- PSA: 75.11000
- LogP: 0.21360
- Solubility: Not determined
N4-Acetylcytosine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,Room Temperature
- Safety Term：S22;S24/25
N4-Acetylcytosine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N4-Acetylcytosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | A377910-25g |
N4-Acetylcytosine |
14631-20-0 | ≥99% | 25g |
￥890元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | A377910-5g |
N4-Acetylcytosine |
14631-20-0 | ≥99% | 5g |
￥260元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | YA0377-25g |
N4-Acetylcytosine |
14631-20-0 | ≥99% | 25g |
￥625元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | YA0377-5g |
N4-Acetylcytosine |
14631-20-0 | ≥99% | 5g |
￥190元 | 2023-09-15 | |
| Chemenu | CM249548-500g |
N-(2-Oxo-1,2-dihydropyrimidin-4-yl)acetamide |
14631-20-0 | 98% | 500g |
$243 | 2021-08-04 | |
| Chemenu | CM249548-1000g |
N-(2-Oxo-1,2-dihydropyrimidin-4-yl)acetamide |
14631-20-0 | 98% | 1000g |
$439 | 2021-08-04 | |
| TRC | N633020-500mg |
N4-Acetylcytosine |
14631-20-0 | 500mg |
$ 52.00 | 2023-09-06 | ||
| TRC | N633020-1g |
N4-Acetylcytosine |
14631-20-0 | 1g |
$ 64.00 | 2023-09-06 | ||
| TRC | N633020-5g |
N4-Acetylcytosine |
14631-20-0 | 5g |
$ 81.00 | 2023-09-06 | ||
| Chemenu | CM249548-500g |
N-(2-Oxo-1,2-dihydropyrimidin-4-yl)acetamide |
14631-20-0 | 98% | 500g |
$100 | 2023-02-02 |
N4-Acetylcytosine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:14631-20-0)N4-Acetylcytosine
Order Number:LE3852;LE1690207
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
Xiamen PinR Bio-tech Co., Ltd.
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(CAS:14631-20-0)N4-Acetylcytosin
Order Number:PR010
Stock Status:in stock
Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:47
Price ($):discuss personally
Email:Minch@pinrchem.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
(CAS:14631-20-0)N4-Acetylcytosine
Order Number:JH255;JH064
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:14631-20-0)N4-Acetylcytosine
Order Number:sfd11342;1690207
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
N4-Acetylcytosine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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- 89711-97-7(2(1H)-Pyrimidinone,6-(ethylamino)-)
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- 285978-06-5(Cytosine-13C2,15N3)
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